Cas no 669740-12-9 (4-Allyl-5-(3,4-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol)

4-Allyl-5-(3,4-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a triazole core functionalized with an allyl group, a thiol moiety, and a 3,4-dimethylphenoxymethyl substituent. This structure imparts versatility in chemical reactivity, particularly in coordination chemistry and heterocyclic synthesis. The presence of the thiol group enhances its utility as a ligand or building block for metal complexes, while the allyl and phenoxy groups offer potential for further functionalization. Its well-defined molecular architecture makes it suitable for applications in medicinal chemistry, agrochemical research, and material science. The compound's stability and synthetic accessibility further contribute to its value in exploratory and industrial settings.

4-Allyl-5-(3,4-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol structure

669740-12-9 structure

Product Name:4-Allyl-5-(3,4-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol

CAS No:669740-12-9

MF:C₁₄H₁₇N₃OS

MW:275.36928153038

MDL:MFCD04054995

CID:871923

PubChem ID:3801722

Update Time:2025-05-19

4-Allyl-5-(3,4-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

- 4-Allyl-5-((3,4-dimethylphenoxy)methyl)-4H-1,2,4-triazole-3-thiol
- 3-[(3,4-dimethylphenoxy)methyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
- 4-Allyl-5-[(3,4-dimethylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
- 4-allyl-5-[(3,4-dimethylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol(SALTDATA: FREE)
- 5-[(3,4-dimethylphenoxy)methyl]-4-prop-2-en-1-yl-2,4-dihydro-3H-1,2,4-triazole-3-thione
- ART-CHEM-BB B018082
- 5-[(3,4-dimethylphenoxy)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
- AC1MWMQI
- ALBB-003400
- BBL017339
- CTK5J4561
- MolPort-001-582-395
- STK443775
- AKOS003328995
- DTXSID00396632
- CS-0319594
- VS-06071
- 669740-12-9
- MFCD04054995
- 4-Allyl-5-(3,4-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol
- MDL： MFCD04054995
- Inchi： 1S/C14H17N3OS/c1-4-7-17-13(15-16-14(17)19)9-18-12-6-5-10(2)11(3)8-12/h4-6,8H,1,7,9H2,2-3H3,(H,16,19)
- InChI Key： NLAXDVPFTGDESH-UHFFFAOYSA-N
- SMILES： S=C1NN=C(COC2C=CC(C)=C(C)C=2)N1CC=C

Computed Properties

Exact Mass: 275.10900
Monoisotopic Mass: 275.109
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 383
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 69Å²

Experimental Properties

Density: 1.17
Boiling Point: 394.1°C at 760 mmHg
Flash Point: 192.1°C
Refractive Index: 1.601
PSA: 78.74000
LogP: 2.94860

4-Allyl-5-(3,4-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

4-Allyl-5-(3,4-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A614343-100mg	4-Allyl-5-[(3,4-dimethylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol	669740-12-9		100mg	$ 50.00	2022-06-08
TRC	A614343-500mg	4-Allyl-5-[(3,4-dimethylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol	669740-12-9		500mg	$ 210.00	2022-06-08
TRC	A614343-1g	4-Allyl-5-[(3,4-dimethylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol	669740-12-9		1g	$ 320.00	2022-06-08
abcr	AB214324-1 g	4-Allyl-5-[(3,4-dimethylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol; 95%	669740-12-9		1 g	€230.10	2023-07-20
abcr	AB214324-5 g	4-Allyl-5-[(3,4-dimethylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol; 95%	669740-12-9		5 g	€749.60	2023-07-20
eNovation Chemicals LLC	Y1233322-1g	4-allyl-5-[(3,4-dimethylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol	669740-12-9	95%	1g	$185	2024-06-06
eNovation Chemicals LLC	Y1233322-5g	4-allyl-5-[(3,4-dimethylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol	669740-12-9	95%	5g	$650	2024-06-06
Chemenu	CM114687-1g	4-allyl-5-[(3,4-dimethylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol	669740-12-9	95%	1g	$***	2023-05-29
Chemenu	CM114687-5g	4-allyl-5-[(3,4-dimethylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol	669740-12-9	95%	5g	$***	2023-05-29
eNovation Chemicals LLC	Y1233322-1g	4-allyl-5-[(3,4-dimethylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol	669740-12-9	95%	1g	$185	2025-02-19